Cas no 73652-17-2 (1-Heptyne, 3-methoxy-3-methyl-)
73652-17-2 structure
Product Name:1-Heptyne, 3-methoxy-3-methyl-
CAS No:73652-17-2
MF:C9H16O
MW:140.222743034363
CID:542163
PubChem ID:12557021
Update Time:2025-04-19
1-Heptyne, 3-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptyne, 3-methoxy-3-methyl-
- 3-methoxy-3-methylhept-1-yne
- DTXSID90502467
- 73652-17-2
-
- Inchi: 1S/C9H16O/c1-5-7-8-9(3,6-2)10-4/h2H,5,7-8H2,1,3-4H3
- InChI Key: BRKHTXYTIDOTRC-UHFFFAOYSA-N
- SMILES: O(C)C(C#C)(C)CCCC
Computed Properties
- Exact Mass: 140.120115130g/mol
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
1-Heptyne, 3-methoxy-3-methyl- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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